Dimethyl 5-methylpyrazine-2,3-dicarboxylate

• IUPAC Name: dimethyl 5-methylpyrazine-2,3-dicarboxylate
• InChI: InChI=1S/C9H10N2O4/c1-5-4-10-6(8(12)14-2)7(11-5)9(13)15-3/h4H,1-3H3
• InChI Key: KZEYJYZKMGTTEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)C(=O)OC)C(=O)OC
• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol

Description

Dimethyl 5-methylpyrazine-2,3-dicarboxylate is a useful research compound. Its molecular formula is C9H10N2O4 and its molecular weight is 210.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Food Research Applications : Methylpyrazines, including dimethyl derivatives, have been identified in cocoa beans and are used to evaluate cocoa mass quality and control the cocoa roasting process. The concentration of these compounds increases with roasting, affecting the flavor profile of cocoa (Hashim & Chaveron, 1994).

• Structural Analysis in Chemistry : The crystal structures of various methyl substituted pyrazines have been analyzed to understand C–H group interactions, which are significant in molecular chemistry. This research aids in the understanding of molecular structures and their properties (Thalladi, Gehrke, & Boese, 2000).

• Monitoring Coffee Roasting : Similar to cocoa, methylpyrazines including dimethyl derivatives are used to monitor the roasting process of coffee beans. Their concentration is correlated with sensory analysis, providing a means to control coffee quality (Hashim & Chaveron, 1995).

• Pharmaceutical Intermediates : Dimethyl 5-methylpyrazine-2,3-dicarboxylate derivatives like 5-Methylpyrazine-2-carboxylic acid are important pharmaceutical intermediates. They are used in the production of hypoglycemic agents and lipid-lowering drugs, highlighting their relevance in medical chemistry (Gu et al., 2020).

• Corrosion Inhibition : Bipyrazolic compounds, which include dimethylpyrazine derivatives, have been investigated for their efficiency as corrosion inhibitors. This application is significant in material science and engineering (Wang et al., 2006).

• Analytical Chemistry : In the field of analytical chemistry, dimethylpyrazines are used as standards in stable isotope dilution assays for precise quantification of aroma components in complex food matrices (Fang & Cadwallader, 2013).

• Chemiluminescence Studies : Dimethylpyrazine derivatives have been evaluated for their chemiluminescence properties. This is relevant in the development of analytical and diagnostic tools (Tominaga et al., 1995).